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Compound of Interest

Compound Name: Tridecan-7-amine

Cat. No.: B1583016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Tridecan-
7-amine. The information is intended to support researchers, scientists, and professionals in

drug development in the safe use and management of this chemical compound. This document

outlines the physical and chemical properties, potential hazards, handling and storage

procedures, and emergency response protocols.

Chemical and Physical Properties
Tridecan-7-amine is a clear, colorless to almost colorless liquid. It is a primary amine with a

long alkyl chain, which contributes to its chemical reactivity and physical properties. A summary

of its key physical and chemical data is presented in Table 1.

Table 1: Physical and Chemical Properties of Tridecan-7-amine
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Property Value Source(s)

Molecular Formula C₁₃H₂₉N [1]

Molecular Weight 199.38 g/mol [1]

CAS Number 22513-16-2 [2]

Appearance
Colorless to Almost colorless

clear liquid

Purity >97.0% (GC)

Boiling Point 102 °C at 2 mmHg

Flash Point 113 °C

Specific Gravity 0.80 (20/20)

Refractive Index 1.44

Hazard Identification and GHS Classification
Tridecan-7-amine is classified as a hazardous substance. The primary hazards associated

with this chemical are severe skin corrosion and serious eye damage. It is also harmful if

swallowed and is very toxic to aquatic life with long-lasting effects.

Table 2: GHS Hazard Classification for Tridecan-7-amine
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic Hazard
1

H410: Very toxic to aquatic life

with long lasting effects

Toxicity Data
Quantitative toxicity data for Tridecan-7-amine is limited. However, an acute toxicity estimate

for oral exposure is available. For context, toxicity data for a structurally related compound,

Ditridecylamine, is also provided.

Table 3: Acute Toxicity Data

Substance Exposure Route Species Value

Tridecylamine Oral -
Acute Toxicity

Estimate: 500.1 mg/kg

Ditridecylamine Oral Rat LD50: 9.85 mL/kg[3]

Ditridecylamine Dermal Rabbit LD50: 3.54 mL/kg[3]

Experimental Protocol: Safe Handling in a
Laboratory Setting
The following protocol outlines the necessary precautions and procedures for the safe handling

of Tridecan-7-amine in a research environment.
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4.1. Engineering Controls

Work with Tridecan-7-amine should be conducted in a well-ventilated area.

A chemical fume hood is required for all procedures that may generate vapors or aerosols.

An eyewash station and a safety shower must be readily accessible in the immediate work

area.

4.2. Personal Protective Equipment (PPE)

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection:

Wear a flame-retardant laboratory coat.

Chemically resistant gloves (e.g., nitrile rubber, neoprene) must be worn. Inspect gloves

for integrity before each use.

Ensure complete skin coverage by wearing long pants and closed-toe shoes.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a

NIOSH-approved respirator with an organic vapor cartridge is required.

4.3. Handling Procedures

Avoid direct contact with the skin, eyes, and clothing.

Do not inhale vapors or mists.

Use only in a chemical fume hood.

When transferring, use a funnel to prevent splashing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.
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Keep the container tightly closed when not in use.

4.4. Storage

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.

Keep containers tightly closed to prevent exposure to moisture and air, as the substance is

noted to be air-sensitive and hygroscopic.

Store under an inert atmosphere (e.g., nitrogen or argon) for long-term storage to maintain

purity.

Emergency Procedures
5.1. First Aid Measures

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.

If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek

immediate medical attention.

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

5.2. Spill Response

In the event of a spill, follow the workflow outlined in the diagram below.
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Spill Occurs

Evacuate Immediate Area

Alert Supervisor and
Safety Officer

Don Appropriate PPE

Contain the Spill with
Absorbent Material

Neutralize (if applicable and safe)

Collect Absorbed Material
into a Labeled Waste Container

Decontaminate the Spill Area

Dispose of Waste According to
Institutional Protocols

Complete a Spill Report

End of Response

Click to download full resolution via product page

Caption: Workflow for a chemical spill response.
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Disposal Considerations
All waste generated from the use of Tridecan-7-amine, including contaminated materials, must

be disposed of as hazardous waste. Follow all federal, state, and local regulations for

hazardous waste disposal. Do not dispose of this chemical down the drain or in the general

trash.

This technical guide is intended to provide comprehensive safety and handling information for

Tridecan-7-amine. It is imperative that all users of this chemical are thoroughly trained in its

proper handling and are aware of the potential hazards. Always refer to the most current Safety

Data Sheet (SDS) for this product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tridecan-7-amine | C13H29N | CID 574991 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. cymitquimica.com [cymitquimica.com]

3. Ditridecylamine | C26H55N | CID 22200 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Tridecan-7-amine: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583016#safety-and-handling-precautions-for-
tridecan-7-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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